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Compound of Interest

2-Methyl-1-nitro-4-
Compound Name:
phenoxybenzene

Cat. No.: B055462

An In-depth Technical Guide to 2-Methyl-1-nitro-
4-phenoxybenzene

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,
potential hazards, and safe handling protocols for 2-Methyl-1-nitro-4-phenoxybenzene. Given
the limited availability of a specific Material Safety Data Sheet (MSDS) for this compound, this
document synthesizes data from chemical databases and extrapolates safety information from
structurally related nitroaromatic compounds. It is imperative for all personnel to handle this
chemical with the assumption that it possesses significant hazards, including high toxicity and
potential carcinogenicity.

Chemical Identity and Properties

2-Methyl-1-nitro-4-phenoxybenzene is an organic compound characterized by a benzene
ring substituted with a nitro group, a methyl group, and a phenoxy group. The precise
arrangement of these functional groups is critical to its reactivity and biological activity.

Table 1: Physicochemical Properties of 2-Methyl-1-nitro-4-phenoxybenzene
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Property Value Source
Molecular Formula C13H11NO3 [1]
Molecular Weight 229.23 g/mol [1]

112880-83-8, 171349-95-4
CAS Number ) [11[2]
(isomer dependent)

2-methyl-1-nitro-4-
IUPAC Name o
phenoxybenzene

3-methyl-4-
Synonyms , [1]
phenoxynitrobenzene

Appearance Not specified, likely a solid

Expected to have limited
Solubility solubility in water, soluble in [3]

organic solvents

Storage Temperature 2-8°C

Note: Multiple CAS numbers are associated with isomers of this compound. It is crucial to verify
the specific isomer and its corresponding CAS number from the supplier.

Chemical Structure

The structure of 2-Methyl-1-nitro-4-phenoxybenzene is depicted below. The presence of the
electron-withdrawing nitro group and the bulky phenoxy and methyl groups influences its
chemical properties and potential biological interactions.

Caption: Chemical structure of 2-Methyl-1-nitro-4-phenoxybenzene.

Hazard Identification and GHS Classification

A specific safety data sheet for 2-Methyl-1-nitro-4-phenoxybenzene is not readily available.
Therefore, the following hazard assessment is based on a closely related compound and the
general toxicology of nitroaromatic compounds. It is crucial to treat this substance with extreme
caution.
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GHS Classification (Inferred)

o Acute Toxicity (Oral, Dermal, Inhalation): Category 3 - Toxic if swallowed, in contact with skin,
or if inhaled.

o Carcinogenicity: Category 2 - Suspected of causing cancer.
o Reproductive Toxicity: Category 1B - May damage fertility or the unborn child.

o Specific Target Organ Toxicity (Repeated Exposure): Category 1 - Causes damage to organs
(Blood) through prolonged or repeated exposure if inhaled.

Aquatic Hazard (Chronic): Category 3 - Harmful to aquatic life with long-lasting effects.
Hazard Statements (H-Statements)

e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.

o H351: Suspected of causing cancer.

o H360: May damage fertility or the unborn child.

e H372: Causes damage to organs (Blood) through prolonged or repeated exposure if inhaled.
e H412: Harmful to aquatic life with long lasting effects.

Precautionary Statements (P-Statements)

P201: Obtain special instructions before use.

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4]

e P273: Avoid release to the environment.

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
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e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P308 + P313: IF exposed or concerned: Get medical advice/attention.

Toxicological Profile (Inferred)

The toxicology of 2-Methyl-1-nitro-4-phenoxybenzene is not well-documented. However,
based on its structure, which contains a nitrobenzene moiety, significant health risks can be
anticipated. Nitroaromatic compounds are known for their ability to induce methemoglobinemia,
a condition where the iron in hemoglobin is oxidized, reducing the blood's oxygen-carrying
capacity.[5][6]

» Acute Effects: Inhalation, ingestion, or dermal absorption can lead to symptoms of
methemoglobinemia, including cyanosis (bluish discoloration of the skin), headache,
dizziness, nausea, and fatigue.[5] High-level exposure can result in respiratory depression,
coma, and death.[5]

o Chronic Effects: Prolonged or repeated exposure may cause damage to the blood, liver, and
nervous system.[6] The International Agency for Research on Cancer (IARC) has classified
nitrobenzene as possibly carcinogenic to humans (Group 2B).[5]

o Reproductive and Developmental Effects: Nitrobenzene is a reproductive toxicant in male
animals, and related compounds are suspected to harm fertility and the unborn child.[5]

Safe Handling and Storage Protocols

Due to the inferred high toxicity, stringent safety measures must be implemented when
handling this compound.

Engineering Controls:

o All work must be conducted in a certified chemical fume hood to minimize inhalation
exposure.

e Ensure adequate ventilation in storage areas.

o Use of a glove box for handling larger quantities or for procedures with a high risk of
aerosolization is recommended.
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Personal Protective Equipment (PPE):

e Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Double gloving is
recommended.

o Eye Protection: Chemical safety goggles and a face shield are mandatory.
o Lab Coat: A flame-resistant lab coat should be worn and buttoned.

o Respiratory Protection: For situations where a fume hood is not available or for spill cleanup,
a NIOSH-approved respirator with an organic vapor cartridge is required.

Handling Procedures:

Before use, review all available safety information.

Work in a designated area within a chemical fume hood.

Avoid creating dust or aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Decontaminate all surfaces and equipment after use.
Storage:

o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong oxidizing agents and reducing
agents.[4]

» Store in a locked cabinet or a secure area accessible only to authorized personnel.

Emergency and First-Aid Procedures
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In Case of Exposure:

e Inhalation: Immediately move the person to fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them two glasses of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[7]

Spill Response:
o Evacuate the area and prevent entry.
o Wear full PPE, including respiratory protection.

o For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o For large spills, contact your institution's environmental health and safety department.
e Do not allow the material to enter drains or waterways.

Potential Synthesis and Research Applications

The synthesis of 2-Methyl-1-nitro-4-phenoxybenzene is not widely described in the literature.
However, a plausible synthetic route would involve the nitration of 4-phenoxytoluene. This
reaction would likely yield a mixture of isomers, requiring purification.
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T
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Click to download full resolution via product page
Caption: A plausible synthetic pathway for 2-Methyl-1-nitro-4-phenoxybenzene.
Potential Research Applications:

Nitroaromatic compounds are of significant interest in medicinal chemistry and drug
development. They are often used as intermediates in the synthesis of more complex
molecules.[3] Some nitroaromatic compounds have been investigated as bioreductive prodrugs
for targeting hypoxic tumors, as the nitro group can be reduced under low-oxygen conditions to
a cytotoxic species.[8] Given its structure, 2-Methyl-1-nitro-4-phenoxybenzene could be
explored as a building block for novel therapeutic agents or as a fluorescent probe for imaging
hypoxia.[8]

Disposal Considerations

Dispose of this chemical and its containers in accordance with all local, state, and federal
regulations. It should be treated as hazardous waste. Do not dispose of it down the drain or in
the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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